3-{1-[3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoyl]piperidin-3-yl}benzoic acid

• IUPAC Name: 3-[1-[3-(4-acetyl-3,5-dimethylpyrazol-1-yl)propanoyl]piperidin-3-yl]benzoic acid
• InChI: InChI=1S/C22H27N3O4/c1-14-21(16(3)26)15(2)25(23-14)11-9-20(27)24-10-5-8-19(13-24)17-6-4-7-18(12-17)22(28)29/h4,6-7,12,19H,5,8-11,13H2,1-3H3,(H,28,29)
• InChI Key: MYSGWWXFYWUXQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCC(=O)N2CCCC(C2)C3=CC(=CC=C3)C(=O)O)C)C(=O)C
• Molecular Formula: C22H27N3O4
• Molecular Weight: 397.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "3-{1-[3-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoyl]piperidin-3-yl}benzoic acid" can involve the use of Meldrum's acid from corresponding carboxaldehydes, as demonstrated in the synthesis of 4H-4-oxo-1-benzopyran-3-yl and 1,3-diarylpyrazol-4-yl propanoic acids. This method offers a simple and rapid approach to synthesizing related compounds, potentially applicable to our target molecule (Reddy & Rao, 2006).

Molecular Structure Analysis

The molecular and crystal structures of compounds featuring pyrazole rings can be determined using X-ray analysis, as seen in the study of 1,2,4,5-tetrakis(pyrazol-1′-yl)-3,6-bis(3″,5″-dimethylpyrazol-1″-yl) benzene. These analyses help in understanding the conformational isomerism and interactions within such complex molecules, providing insights into the structural aspects of our target compound (Foces-Foces et al., 1996).

Chemical Reactions and Properties

The chemical reactivity and properties of pyrazole-containing compounds can vary significantly based on their specific substitutions and functional groups. For instance, rearrangements of acetyl and benzoylamino substituted pyrans into pyridine and isoxazole derivatives highlight the diverse reactivity of such compounds (Strah et al., 1996). These reactions provide a basis for understanding the potential chemical behaviors of our target molecule.

Physical Properties Analysis

The physical properties, such as solubility, melting points, and crystalline structure, of pyrazole-based compounds can be assessed through various analytical techniques, including X-ray crystallography. Studies on similar compounds, such as 3,5-dimethyl-1H-pyrazole–2-hydroxy-5-(phenyldiazenyl)benzoic acid, offer valuable information on the physical characteristics that might be expected for our target compound (Xu et al., 2011).

Chemical Properties Analysis

The chemical properties of pyrazole-containing compounds can be explored through their reactions with various reagents. For example, the synthesis of benzopyrano[2,3-c]pyrazole derivatives and their subsequent reactions provide insights into the reactivity and potential chemical transformations of such molecules (Allah, 2000). These studies can help predict the chemical behavior of our target compound.